molecular formula C13H17N3 B1289327 3-Amino-4-(cyclohexylamino)benzonitrile CAS No. 123856-34-8

3-Amino-4-(cyclohexylamino)benzonitrile

Cat. No.: B1289327
CAS No.: 123856-34-8
M. Wt: 215.29 g/mol
InChI Key: OEZUJPYAPODPJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-4-(cyclohexylamino)benzonitrile, or 3A4CB, is an organic compound that has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. 3A4CB is a versatile compound that can be used as a starting material for the synthesis of various compounds, as a reactant in organic synthesis, and as a reagent in biochemical assays. In addition, 3A4CB has been studied for its potential to act as a therapeutic agent in the treatment of various diseases and conditions.

Safety and Hazards

The safety data sheet for 3-Amino-4-(cyclohexylamino)benzonitrile indicates that it should be handled in a well-ventilated place . It is advised to wear suitable protective clothing and avoid contact with skin and eyes .

Properties

IUPAC Name

3-amino-4-(cyclohexylamino)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N3/c14-9-10-6-7-13(12(15)8-10)16-11-4-2-1-3-5-11/h6-8,11,16H,1-5,15H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OEZUJPYAPODPJG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(CC1)NC2=C(C=C(C=C2)C#N)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

215.29 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

A solution of compound 3 (1.23 g, 5.01 mmol) in ethyl acetate (30 mL) and methanol (10 mL) was hydrogenated over 10% palladium on carbon (0.11 g) at 20 psi for 1 h. The reaction mixture was filtered and concentrated on a rotary evaporator to give compound 4 (1.07 g, 99%) as a red-brown solid. ESI-MS m/e 216.3 (M+1).
Quantity
1.23 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.11 g
Type
catalyst
Reaction Step One
Yield
99%

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